5-bromo-N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide

• IUPAC Name: 5-bromo-N-(4,5-dimethyl-1,3-thiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C10H9BrN2O2S/c1-5-6(2)16-10(12-5)13-9(14)7-3-4-8(11)15-7/h3-4H,1-2H3,(H,12,13,14)
• InChI Key: SFDSGZBXPSAOLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=C(O2)Br)C
• Molecular Formula: C10H9BrN2O2S
• Molecular Weight: 301.16 g/mol

Description

5-bromo-N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide is a chemical compound with the molecular formula C10H10BrN3O2S. It is a synthetic compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-bromo-N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide involves its ability to disrupt protein-protein interactions. It does this by binding to a specific site on the protein, which prevents it from interacting with other proteins. This can be useful for studying the function of specific proteins and their interactions with other proteins.
Biochemical and Physiological Effects
5-bromo-N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide has been shown to have biochemical and physiological effects in vitro. It has been shown to inhibit the growth of cancer cells in vitro, which suggests that it may have potential as a cancer treatment. It has also been shown to have anti-inflammatory effects in vitro, which suggests that it may have potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-bromo-N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide in lab experiments is its ability to disrupt protein-protein interactions. This can be useful for studying the function of specific proteins and their interactions with other proteins. However, one of the limitations of using this compound is that it may have off-target effects, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 5-bromo-N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide. One area of research could be to explore its potential as a cancer treatment. Another area of research could be to explore its potential as an anti-inflammatory agent. Additionally, further research could be done to better understand its mechanism of action and to develop more specific compounds that can disrupt protein-protein interactions without having off-target effects.

Synthesis Methods

The synthesis of 5-bromo-N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide involves the reaction of 2-furoic acid with thionyl chloride to form 2-furoyl chloride. This is then reacted with 4,5-dimethyl-2-mercaptothiazole to form 2-furoyl-4,5-dimethylthiazole. Finally, this compound is reacted with lithium bromide to form 5-bromo-N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide.

Scientific Research Applications

5-bromo-N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide has been studied for its potential applications in scientific research. One of the main areas of research has been its use as a tool for studying protein-protein interactions. It has been shown to be effective in disrupting protein-protein interactions, which can be useful for studying the function of specific proteins and their interactions with other proteins.